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Compound of Interest

Compound Name: 7-Nitro-1-tetralone

Cat. No.: B1293709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 7-Nitro-1-
tetralone, a key intermediate in various research and development applications. The following

sections detail the compound's properties, associated hazards, and recommended procedures

for its safe use and disposal.

Compound Identification and Properties
7-Nitro-1-tetralone is a bicyclic aromatic hydrocarbon and a ketone.[1] It is crucial to be aware

of its physical and chemical properties to handle it safely.
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Property Value Source(s)

Chemical Name
7-nitro-3,4-dihydro-2H-

naphthalen-1-one
[2]

CAS Number 40353-34-2 [2][3]

Molecular Formula C₁₀H₉NO₃ [2][3]

Molecular Weight 191.18 g/mol [2][3]

Appearance
Pale-yellow to off-white solid;

powder to crystal
[4]

Melting Point 108-109 °C ChemicalBook

Boiling Point 349.1 ± 31.0 °C (Predicted) ChemicalBook

Solubility
Insoluble in water.[5][6]

Soluble in organic solvents.

Inferred from general

properties

Storage
2-8°C, sealed in a dry, well-

ventilated place.[4][7]
[4]

Hazard Identification and Classification
7-Nitro-1-tetralone is classified as harmful if swallowed.[2][3] Appropriate precautions must be

taken to avoid exposure.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Precautionary Statements:[3]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
While specific toxicological data for 7-Nitro-1-tetralone is limited to acute oral toxicity, data

from structurally similar nitroaromatic compounds can provide insights into potential hazards.
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Exposure Route Data for 7-Nitro-1-tetralone
Toxicological Profile of
Structurally Similar
Nitroaromatic Compounds

Oral

Acute Toxicity Category 4

(H302): Harmful if swallowed.

[2][3]

Dinitrotoluene isomers have

been shown to cause weight

loss, mortality, cyanosis, and

anemia in animal studies.

Dermal No specific data available.

Skin contact with TNT can

cause irritation and a yellow-

orange discoloration of the

skin. Prolonged exposure to

some nitroaromatics has been

linked to skin sensitization.

Inhalation No specific data available.

Inhalation of nitroaromatic

compounds can lead to

respiratory tract irritation.

Animal studies on

dinitrotoluene have shown

effects on the spleen and liver.

Carcinogenicity No specific data available.

Some nitroaromatic

compounds are listed as

possible human carcinogens

based on animal studies.

Mutagenicity No specific data available.

Certain nitroaromatic

compounds have shown

mutagenic properties in

bacterial assays.

Note: The toxicological information for similar compounds is provided for context and to

emphasize the need for caution. The toxicological properties of 7-Nitro-1-tetralone have not

been fully investigated.
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Experimental Protocols for Safe Handling and
Storage
Adherence to strict safety protocols is mandatory when working with 7-Nitro-1-tetralone.

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

Ensure that eyewash stations and safety showers are readily accessible and in good working

order.[6]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before each use.

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

exposure.[6]

Handling Procedures
Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[7]

Keep containers tightly closed when not in use.

Storage Procedures
Store in a cool (2-8°C), dry, and well-ventilated area.[4]

Keep containers tightly sealed.
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Store away from incompatible materials such as strong oxidizing agents and strong bases.

Reactivity and Stability
While specific stability data for 7-Nitro-1-tetralone is not readily available, its chemical

structure as a nitroaromatic ketone suggests potential reactivity hazards.

Condition Incompatible Materials / Potential Hazards

Strong Oxidizing Agents
May react violently, posing a fire or explosion

risk.

Strong Bases

Primary and secondary nitro compounds can act

as acids in the presence of a strong base,

forming nitronate salts. This can lead to

unexpected reactions.

Heat

Thermal decomposition can lead to the release

of irritating gases and vapors, including nitrogen

oxides and carbon monoxide.[6]

Light
Some nitroaromatic compounds are light-

sensitive. Store in opaque or amber containers.

Emergency Procedures
Spill Response

Spill Occurs Evacuate Immediate Area
Alert Others

Assess Spill Size
and Hazard

Small Spill

Large Spill

Don Appropriate PPEProceed with caution

Evacuate Building
Call Emergency Services

Immediate Action

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into a Labeled Waste Container Decontaminate Spill Area Dispose of Waste

and Contaminated PPE

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill of 7-Nitro-1-tetralone.

First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[3] Do NOT induce vomiting.[5][6]

If on Skin: Immediately flush with plenty of water for at least 15 minutes.[5] Remove

contaminated clothing.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids

open.[5][8]

If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen.[5][6]

Disposal Considerations
Dispose of 7-Nitro-1-tetralone and its containers in accordance with local, regional, and

national regulations.[5]
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Unused or Expired
7-Nitro-1-tetralone

Segregate as
Nitroaromatic Waste

Label Container Clearly:
'Hazardous Waste'
'7-Nitro-1-tetralone'

Store in a Designated,
Secure Area

Contact Certified
Hazardous Waste Disposal Service

Maintain Disposal Records

Click to download full resolution via product page

Caption: Recommended workflow for the disposal of 7-Nitro-1-tetralone.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for

professional safety training and institutional safety protocols. Always consult the Safety Data

Sheet (SDS) and your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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